2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[5-methoxy-4-oxo-2-(pyrimidin-2-ylsulfanylmethyl)pyridin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H20N4O4S/c1-27-17-7-4-3-6-15(17)23-19(26)12-24-11-18(28-2)16(25)10-14(24)13-29-20-21-8-5-9-22-20/h3-11H,12-13H2,1-2H3,(H,23,26)
• InChI Key: DVMZIOUBKNAXNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C=C(C(=O)C=C2CSC3=NC=CC=N3)OC
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O4S and its molecular weight is 412.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that certain pyrimidinone and oxazinone derivatives synthesized using related chemical structures demonstrate significant antimicrobial properties. These compounds, developed from initial chemicals like citrazinic acid, have been tested against a variety of bacterial and fungal strains, showing comparable activities to traditional antimicrobial agents such as streptomycin and fusidic acid (Hossan et al., 2012).

Anti-inflammatory and Analgesic Properties

Novel derivatives synthesized from related compounds have been evaluated for their anti-inflammatory and analgesic activities. Studies indicate that these compounds exhibit significant COX-2 inhibition, suggesting potential applications in treating inflammation and pain. Compounds with modifications in their structure showed promising results in experimental models, highlighting their therapeutic potential (Abu‐Hashem et al., 2020).

Anticancer Activity

Certain derivatives designed around the core structure of "2-(5-methoxy-4-oxo-2-((pyrimidin-2-ylthio)methyl)pyridin-1(4H)-yl)-N-(2-methoxyphenyl)acetamide" have been tested for their in vitro cytotoxic activities against various cancer cell lines. Some compounds demonstrated appreciable cancer cell growth inhibition, indicating their potential as anticancer agents. This highlights the role of specific structural modifications in enhancing the anticancer efficacy of these molecules (Al-Sanea et al., 2020).

Insecticidal Activity

Pyridine derivatives related to the chemical structure have been synthesized and tested for their efficacy against agricultural pests such as the cowpea aphid. Some of these compounds exhibited insecticidal activity superior to commercial insecticides, suggesting their potential application in agricultural pest management (Bakhite et al., 2014).